ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-acetamidophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H24N2O3/c1-3-22-17(21)15-5-4-10-19(12-15)11-14-6-8-16(9-7-14)18-13(2)20/h6-9,15H,3-5,10-12H2,1-2H3,(H,18,20)
• InChI Key: ZNHXBYXEYYPDMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

Ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate, also known as EAPB, is a synthetic compound that belongs to the class of piperidine derivatives. It is a psychoactive substance that has gained popularity in the research industry due to its potential therapeutic properties. The purpose of

Mechanism of Action

The exact mechanism of action of ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate is not fully understood. However, it is believed to act on the serotonin and dopamine systems in the brain. ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been shown to increase the release of serotonin and dopamine in the prefrontal cortex, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Additionally, ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's stress response.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate in lab experiments is its high potency. This allows researchers to use smaller doses and minimize potential side effects. Additionally, ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has a relatively long half-life, which allows for longer-lasting effects. However, one limitation of using ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate in lab experiments is its limited availability. It is a relatively new compound and is not widely available for research purposes.

Future Directions

There are several future directions for research on ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate. One area of interest is its potential as a treatment for substance use disorders. ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to reduce cocaine self-administration in rats, indicating its potential as a treatment for cocaine addiction. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to have neuroprotective effects in animal models, indicating its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate and its potential therapeutic uses.
Conclusion
In conclusion, ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate is a synthetic compound that has gained popularity in the research industry due to its potential therapeutic properties. Its synthesis method involves the reaction of piperidine, ethyl chloroformate, and 4-acetylaniline in the presence of a base catalyst. ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to have anxiolytic, antidepressant, and antipsychotic properties, making it a potential treatment for anxiety, depression, schizophrenia, and other psychotic disorders. Its potential as a treatment for substance use disorders and neurodegenerative diseases is also being explored. However, further research is needed to fully understand the mechanism of action of ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate and its potential therapeutic uses.

Synthesis Methods

The synthesis of ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate involves the reaction of piperidine, ethyl chloroformate, and 4-acetylaniline in the presence of a base catalyst. The resulting product is then purified using column chromatography. The purity and yield of the product can be improved through further purification methods, such as recrystallization.

Scientific Research Applications

Ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to have anxiolytic and antidepressant effects in animal models, indicating its potential as a treatment for anxiety and depression. Additionally, ethyl 1-[4-(acetylamino)benzyl]-3-piperidinecarboxylate has been found to have antipsychotic properties, making it a potential treatment for schizophrenia and other psychotic disorders.